Cas no 338421-09-3 (5-[(4-Chloronaphthalen-1-yl)oxy]-1,2,3-thiadiazole)

• Product Name: 5-[(4-Chloronaphthalen-1-yl)oxy]-1,2,3-thiadiazole
• CAS No: 338421-09-3
• MF: C₁₂H₇ClN₂OS
• MW: 262.714780092239
• CID: 5701099
• PubChem ID: 1476043
• Update Time: 2025-08-03

5-[(4-Chloronaphthalen-1-yl)oxy]-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 4H-322S
• IWG
• 338421-09-3
• 5-[(4-chloronaphthalen-1-yl)oxy]-1,2,3-thiadiazole
• 5-(4-chloronaphthalen-1-yl)oxythiadiazole
• 4-chloro-1-naphthyl 1,2,3-thiadiazol-5-yl ether
• HMS1364L08
• Bionet2_000250
• AKOS005091594
• 5-[(4-CHLORO-1-NAPHTHYL)OXY]-1,2,3-THIADIAZOLE
• 1,2,3-Thiadiazole, 5-[(4-chloro-1-naphthalenyl)oxy]-
• 5-[(4-Chloronaphthalen-1-yl)oxy]-1,2,3-thiadiazole

• Inchi： 1S/C12H7ClN2OS/c13-10-5-6-11(16-12-7-14-15-17-12)9-4-2-1-3-8(9)10/h1-7H
• InChI Key： MXBFWTAMROYSLZ-UHFFFAOYSA-N
• SMILES： S1C(OC2=C3C(C=CC=C3)=C(Cl)C=C2)=CN=N1

Computed Properties

• Exact Mass: 261.9967617g/mol
• Monoisotopic Mass: 261.9967617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• Density: 1.443±0.06 g/cm3(Predicted)
• Boiling Point: 413.0±43.0 °C(Predicted)
• pka: -3.84±0.32(Predicted)